(1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
CAS No.: 2231666-14-9
Cat. No.: VC7041081
Molecular Formula: C8H18Cl2N2O
Molecular Weight: 229.15
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2231666-14-9 |
|---|---|
| Molecular Formula | C8H18Cl2N2O |
| Molecular Weight | 229.15 |
| IUPAC Name | (1R,4R)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride |
| Standard InChI | InChI=1S/C8H16N2O.2ClH/c1-11-3-2-10-6-7-4-8(10)5-9-7;;/h7-9H,2-6H2,1H3;2*1H/t7-,8-;;/m1../s1 |
| Standard InChI Key | HVJAAAVNFCLGIS-RHJRFJOKSA-N |
| SMILES | COCCN1CC2CC1CN2.Cl.Cl |
Introduction
(1S,4S)-2-(2-Methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride is a complex organic compound with a molecular formula of C₈H₁₈Cl₂N₂O. It is a dihydrochloride salt of the parent compound (1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane. This compound is of interest in chemical research due to its unique structure and potential applications in pharmaceuticals or as a building block in organic synthesis.
Synthesis and Preparation
The synthesis of (1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride involves the formation of the parent compound followed by conversion to its dihydrochloride salt. The parent compound can be synthesized through various methods involving the construction of the diazabicycloheptane core and subsequent introduction of the methoxyethyl group.
Applications and Research Findings
While specific applications of (1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride are not widely documented, compounds with similar structures are often explored for their potential in pharmaceuticals or as intermediates in organic synthesis. The unique stereochemistry and functional groups present in this compound make it a valuable building block for further chemical modifications.
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